Cas no 1421311-87-6 (6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid)
6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridazinecarboxylic acid, 6-(4-fluorophenyl)-2,3-dihydro-3-oxo-
- 6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
-
- Inchi: 1S/C11H7FN2O3/c12-7-3-1-6(2-4-7)9-5-8(11(16)17)10(15)14-13-9/h1-5H,(H,14,15)(H,16,17)
- InChI Key: YOWVMTQACAIJAR-UHFFFAOYSA-N
- SMILES: C1(=O)NN=C(C2=CC=C(F)C=C2)C=C1C(O)=O
Experimental Properties
- Density: 1.49±0.1 g/cm3(Predicted)
- pka: 1.86±0.20(Predicted)
6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F271751-100mg |
6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid |
1421311-87-6 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | F271751-500mg |
6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid |
1421311-87-6 | 500mg |
$ 365.00 | 2022-06-05 | ||
| TRC | F271751-1g |
6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid |
1421311-87-6 | 1g |
$ 570.00 | 2022-06-05 | ||
| Life Chemicals | F1967-2829-0.25g |
6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid |
1421311-87-6 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F1967-2829-0.5g |
6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid |
1421311-87-6 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F1967-2829-1g |
6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid |
1421311-87-6 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F1967-2829-2.5g |
6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid |
1421311-87-6 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F1967-2829-5g |
6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid |
1421311-87-6 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F1967-2829-10g |
6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid |
1421311-87-6 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
Research Brief on 6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid (CAS: 1421311-87-6)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyridazine derivatives, particularly 6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid (CAS: 1421311-87-6), as promising scaffolds for drug discovery. This compound has garnered attention due to its unique structural features and potential therapeutic applications. The following brief synthesizes the latest research findings, focusing on its synthesis, biological activities, and mechanistic insights.
A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid, emphasizing a novel one-pot multicomponent reaction that significantly improved yield and purity. The researchers employed high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to confirm the compound's structure and purity. This optimized synthesis method is expected to facilitate large-scale production for further preclinical studies.
In terms of biological activity, recent in vitro studies have demonstrated that 6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid exhibits potent inhibitory effects against several kinase targets, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3β (GSK-3β). These findings were corroborated by molecular docking simulations, which revealed strong binding affinities at the ATP-binding sites of these kinases. Such properties suggest potential applications in oncology and neurodegenerative diseases, where dysregulation of these kinases is implicated.
Further investigations into the compound's mechanism of action revealed its ability to modulate intracellular signaling pathways, particularly the Wnt/β-catenin and PI3K/AKT pathways. A 2024 study in Cell Chemical Biology reported that 6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid induced apoptosis in cancer cell lines by downregulating anti-apoptotic proteins such as Bcl-2 and upregulating pro-apoptotic factors like Bax. These results underscore its potential as a lead compound for developing novel anticancer agents.
Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid. Preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicated moderate bioavailability and rapid clearance in rodent models. Current research efforts are focused on structural modifications to enhance metabolic stability and tissue penetration while retaining its kinase inhibitory activity.
In conclusion, 6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid represents a versatile scaffold with significant potential in drug discovery. Its dual activity against CDKs and GSK-3β, coupled with its ability to modulate critical signaling pathways, positions it as a compelling candidate for further development. Future studies should prioritize in vivo efficacy and safety evaluations to translate these findings into clinical applications.
1421311-87-6 (6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)